Cas no 88958-29-6 (3-Isoxazolecarbonyl chloride, 5-(4-methylphenyl)-)
88958-29-6 structure
Product Name:3-Isoxazolecarbonyl chloride, 5-(4-methylphenyl)-
CAS No:88958-29-6
MF:C11H8ClNO2
MW:221.639721870422
CID:618263
PubChem ID:71320959
Update Time:2025-04-19
3-Isoxazolecarbonyl chloride, 5-(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 3-Isoxazolecarbonyl chloride, 5-(4-methylphenyl)-
- 5-(4-methylphenyl)-1,2-oxazole-3-carbonyl chloride
- 5-(p-tolyl)isoxazole-3-carbonyl chloride
- DTXSID50750821
- 88958-29-6
-
- Inchi: 1S/C11H8ClNO2/c1-7-2-4-8(5-3-7)10-6-9(11(12)14)13-15-10/h2-6H,1H3
- InChI Key: RUHVRHLQRIOIEQ-UHFFFAOYSA-N
- SMILES: ClC(C1C=C(C2C=CC(C)=CC=2)ON=1)=O
Computed Properties
- Exact Mass: 221.0243562g/mol
- Monoisotopic Mass: 221.0243562g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 43.1Ų
3-Isoxazolecarbonyl chloride, 5-(4-methylphenyl)- Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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